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Compound of Interest

Compound Name: Ac-WEHD-PNA

Cat. No.: B12367408 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The Ac-WEHD-pNA (N-Acetyl-Trp-Glu-His-Asp-p-nitroanilide) assay is a widely used

colorimetric method for the quantitative measurement of the activity of caspase-1 and related

inflammatory caspases, such as caspases-4, -5 and -14.[1][2][3][4][5] Caspase-1, also known

as Interleukin-1β Converting Enzyme (ICE), is a critical cysteine protease involved in the innate

immune response.[6] It plays a central role in the activation of pro-inflammatory cytokines IL-1β

and IL-18 and induces a form of programmed cell death known as pyroptosis.[1] The activation

of caspase-1 is mediated by multi-protein complexes called inflammasomes, which assemble in

response to pathogenic and endogenous danger signals.[1][2]

This assay utilizes the ability of active caspase-1 to cleave the peptide substrate Ac-WEHD-
pNA, releasing the chromophore p-nitroaniline (pNA).[6] The liberated pNA produces a yellow

color that can be quantified by measuring its absorbance at 405 nm. The intensity of the color

is directly proportional to the caspase-1 activity in the sample.[7]

Principle of the Assay
The assay is based on the enzymatic cleavage of the colorimetric substrate Ac-WEHD-pNA by

active caspase-1. The substrate is a synthetic tetrapeptide corresponding to the cleavage site

in pro-IL-1β, conjugated to p-nitroaniline. When cleaved by caspase-1, free pNA is released,
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which has a maximum absorbance at 405 nm. The rate of pNA formation is proportional to the

caspase-1 activity and can be measured using a spectrophotometer or a microplate reader.

Signaling Pathway
The activation of caspase-1 is a key event in the inflammatory response and is tightly regulated

by the formation of inflammasomes. The following diagram illustrates a generalized

inflammasome activation pathway leading to caspase-1 cleavage and substrate detection.
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Start: Cell Culture
(Treated and Untreated)

1. Harvest and Pellet Cells
(e.g., 2-5 x 10^6 cells)

2. Resuspend in Cold Lysis Buffer
Incubate on ice for 10 min

3. Centrifuge at 10,000 x g
for 1 min

4. Collect Supernatant
(Cytosolic Extract)

5. Determine Protein Concentration
(e.g., BCA assay)

6. Set up Assay Plate
(Samples, Controls, Standards)

7. Add 2X Reaction Buffer

8. Add Ac-WEHD-pNA Substrate

9. Incubate at 37°C
for 1-2 hours

10. Read Absorbance at 405 nm

End: Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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